Cas no 91318-40-0 (1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide)

1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide structure
91318-40-0 structure
Product Name:1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide
CAS No:91318-40-0
MF:C18H14N2O2
MW:290.315964221954
CID:818312
PubChem ID:135400487
Update Time:2025-04-19

1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylicacid, 2-[(2-hydroxyphenyl)methylene]hydrazide
    • N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]naphthalene-1-carbohydrazide
    • 91318-40-0
    • MLS001202891
    • SMR000504815
    • N-[(E)-(2-hydroxyphenyl)methylideneamino]naphthalene-1-carboxamide
    • DTXSID40420849
    • N'-(2-Hydroxybenzylidene)-1-naphthohydrazide
    • CHEMBL3194623
    • AKOS000666981
    • Naphthalene-1-carboxylic acid (2-hydroxy-benzylidene)-hydrazide
    • NSC58545
    • Inchi: 1S/C18H14N2O2/c21-17-11-4-2-7-14(17)12-19-20-18(22)16-10-5-8-13-6-1-3-9-15(13)16/h1-12,21H,(H,20,22)/b19-12+
    • InChI Key: XBOYSPDHMHKBDG-XDHOZWIPSA-N
    • SMILES: O=C(C1=CC=CC2=CC=CC=C21)N/N=C/C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 290.105528
  • Monoisotopic Mass: 290.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 58.2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.332
  • Boiling Point: 469.6°C at 760 mmHg
  • Flash Point: 174.7°C
  • Refractive Index: 1.74
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